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Compound of Interest

Compound Name: 4-Diethylamino-piperidine

Cat. No.: B141726

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Diethylamino-piperidine (CAS No. 143300-64-5). The information is intended to support
researchers, scientists, and drug development professionals in handling this compound safely
in a laboratory setting. Due to the limited availability of specific experimental data for this
compound, information from structurally related compounds, particularly piperidine and other N-
substituted piperidines, has been included to provide a thorough assessment of potential
hazards.

Hazard Identification and Classification

4-Diethylamino-piperidine is classified as a hazardous substance. Based on available data
for the compound and its analogs, it is considered harmful if swallowed, in contact with skin, or
inhaled. It is also known to cause skin, eye, and respiratory tract irritation.[1]

GHS Hazard Classification:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b141726?utm_src=pdf-interest
https://www.benchchem.com/product/b141726?utm_src=pdf-body
https://www.benchchem.com/product/b141726?utm_src=pdf-body
https://www.benchchem.com/product/b141726?utm_src=pdf-body
https://www.achemblock.com/p41263-4-diethylaminopiperidine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation
tract irritation)

Data is based on GHS classifications provided by PubChem and commercial suppliers for 4-
Diethylamino-piperidine and its close analogs.

Signal Word: Warning[1]

Hazard Pictograms:

Physical and Chemical Properties

Quantitative experimental data for 4-Diethylamino-piperidine is not extensively published.
The following table includes available data and predicted values.
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Property Value Source
Molecular Formula CoH20N2 [1112]
Molecular Weight 156.27 g/mol [11[2][3]
Appearance White s.olioll or colorless to light (4]
yellow liquid

Boiling Point 108°C at 6 mmHg (Predicted) [4]
Density 0.89 £ 0.1 g/cm3 (Predicted) [4]

pKa 10.32 + 0.20 (Predicted) [4]

Toxicological Information

Detailed toxicological studies specifically on 4-Diethylamino-piperidine are not readily

available. The data presented below is based on general information for piperidine and its

derivatives and should be considered indicative of potential toxicity.
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Toxicity
Endpoint

Value

Species

Route

Notes and
References

LD50 (Oral)

No data available

Harmful if
swallowed (GHS
Category 4).
Piperidine has an
oral LD50 of 133-
337 mg/kg in
rats.

LD50 (Dermal)

No data available

Harmful in
contact with skin
(GHS Category
4).

LC50 (Inhalation)

No data available

Harmful if
inhaled (GHS
Category 4). The
4-hour LC50 for
piperidine in rats
is reported to be
between 1330-
1420 ppm.[5]

Skin Irritation

Causes skin

irritation

GHS Category 2.
Piperidine is
known to cause
severe skin

burns.

Eye Irritation

Causes serious

eye irritation

GHS Category 2.
Piperidine can
cause severe

eye damage.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when handling 4-Diethylamino-piperidine.
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Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

o Eye and Face Protection: Chemical safety goggles and a face shield are required.

o Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile rubber) are essential.
For tasks with a higher risk of splashing, chemical-resistant aprons and boots should be
worn.

o Respiratory Protection: All handling of 4-Diethylamino-piperidine should be conducted in a
certified chemical fume hood to avoid inhalation of vapors or dust.

Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood.

Avoid all personal contact, including inhalation of dust or vapors.[6]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers securely sealed when not in use.

Storage

e Store in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents and acids.
» Store in original, tightly sealed containers.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[7]

Immediately flush the skin with plenty of water
_ for at least 15 minutes. Remove contaminated
Skin Contact ) . D
clothing. Seek medical attention if irritation

persists.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[7]

Spills and Leaks

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways. Collect the spilled material
and place it in a designated container for disposal.

» Ventilate the area and wash the spill site after the material has been collected.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://cameochemicals.noaa.gov/chemical/4268
https://cameochemicals.noaa.gov/chemical/4268
https://cameochemicals.noaa.gov/chemical/4268
https://cameochemicals.noaa.gov/chemical/4268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Specific Hazards: The combustion of 4-Diethylamino-piperidine may produce toxic and
irritating fumes, including nitrogen oxides and carbon monoxide.

Experimental Protocols Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-Diethylamino-
piperidine in a research setting.
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Safe handling workflow for 4-Diethylamino-piperidine.

This workflow emphasizes the importance of preparation, careful handling, and thorough post-
handling procedures to ensure laboratory safety. Emergency response protocols are integrated
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to address unforeseen incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Diethylaminopiperidine 95% | CAS: 143300-64-5 | AChemBlock [achemblock.com]

2. N,N-diethylpiperidin-4-amine | C9H20N2 | CID 2758239 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 4-DIETHYLAMINO-PIPERIDINE | 143300-64-5 [m.chemicalbook.com]

4. 143300-64-5 | CAS DataBase [m.chemicalbook.com]

5. Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI
Bookshelf [ncbi.nim.nih.gov]

6. static.cymitquimica.com [static.cymitquimica.com]

7. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of 4-
Diethylamino-piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141726#safety-and-handling-precautions-for-4-
diethylamino-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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